Cas no 5453-03-2 (4H-1-Benzopyran-4-one,3-benzoyl-2-phenyl-)

• Product name: 4H-1-Benzopyran-4-one,3-benzoyl-2-phenyl-
• CAS No: 5453-03-2
• MF: C₂₂H₁₄O₃
• MW: 326.34476
• CID: 386618
• PubChem ID: 409164

4H-1-Benzopyran-4-one,3-benzoyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,3-benzoyl-2-phenyl-
• 3-benzoyl-2-phenyl-4H-chromen-4-one; 3-benzoyl-2-phenylchromone; 2-phenyl-3-benzoyl-4H-1-benzopyran-4-one; AC1L8WA9; 3-benzoyl-2-phenyl-chromen-4-one; KB-234760; 2-phenyl-3-benzoylchromone; 3-Benzoyl-2-phenyl-4H-1-benzopyran-4-one; NSC19040; 3-benzoylflavone;
• 3-benzoyl-2-phenylchromen-4-one
• NSC19040
• 3-Benzoylflavone
• NSC-19040
• 5453-03-2
• DTXSID10328308

• Inchi： InChI=1S/C22H14O3/c23-20(15-9-3-1-4-10-15)19-21(24)17-13-7-8-14-18(17)25-22(19)16-11-5-2-6-12-16/h1-14H
• InChI Key： UGWVLVPQDKBUMC-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=C(C(=O)C3=CC=CC=C3O2)C(=O)C4=CC=CC=C4

Computed Properties

• Exact Mass: 326.09432
• Monoisotopic Mass: 326.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.283
• Boiling Point: 482.9°Cat760mmHg
• Flash Point: 213.1°C
• Refractive Index: 1.659
• PSA: 43.37
• LogP: 4.69100